Cas no 2228615-71-0 (tert-butyl N-2-amino-1-(2-hydroxy-5-methoxyphenyl)ethylcarbamate)

Technical Introduction: tert-Butyl N-2-amino-1-(2-hydroxy-5-methoxyphenyl)ethylcarbamate is a protected amine derivative featuring a tert-butoxycarbonyl (Boc) group and a substituted phenyl ring with hydroxyl and methoxy functionalities. This compound serves as a versatile intermediate in organic synthesis, particularly in peptide chemistry and pharmaceutical research. The Boc group ensures selective deprotection under mild acidic conditions, while the phenolic and methoxy substituents offer opportunities for further functionalization. Its stability under basic conditions and compatibility with diverse reaction conditions make it valuable for constructing complex molecular architectures. The compound’s structural features also suggest potential utility in the development of bioactive molecules or chiral auxiliaries.
tert-butyl N-2-amino-1-(2-hydroxy-5-methoxyphenyl)ethylcarbamate structure
2228615-71-0 structure
Product Name:tert-butyl N-2-amino-1-(2-hydroxy-5-methoxyphenyl)ethylcarbamate
CAS No:2228615-71-0
MF:C14H22N2O4
MW:282.335484027863
CID:5975337
PubChem ID:165696118
Update Time:2025-05-20

tert-butyl N-2-amino-1-(2-hydroxy-5-methoxyphenyl)ethylcarbamate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl N-2-amino-1-(2-hydroxy-5-methoxyphenyl)ethylcarbamate
    • EN300-1899611
    • tert-butyl N-[2-amino-1-(2-hydroxy-5-methoxyphenyl)ethyl]carbamate
    • 2228615-71-0
    • Inchi: 1S/C14H22N2O4/c1-14(2,3)20-13(18)16-11(8-15)10-7-9(19-4)5-6-12(10)17/h5-7,11,17H,8,15H2,1-4H3,(H,16,18)
    • InChI Key: VZJFMLVVPRPIEH-UHFFFAOYSA-N
    • SMILES: O(C(NC(CN)C1C=C(C=CC=1O)OC)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 282.15795719g/mol
  • Monoisotopic Mass: 282.15795719g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 6
  • Complexity: 317
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 93.8Ų

tert-butyl N-2-amino-1-(2-hydroxy-5-methoxyphenyl)ethylcarbamate Pricemore >>

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Additional information on tert-butyl N-2-amino-1-(2-hydroxy-5-methoxyphenyl)ethylcarbamate

Comprehensive Overview of tert-butyl N-2-amino-1-(2-hydroxy-5-methoxyphenyl)ethylcarbamate (CAS No. 2228615-71-0)

The compound tert-butyl N-2-amino-1-(2-hydroxy-5-methoxyphenyl)ethylcarbamate, identified by its CAS No. 2228615-71-0, is a specialized organic molecule with significant potential in pharmaceutical and biochemical research. This carbamate derivative features a unique combination of functional groups, including a tert-butyl moiety, an amino group, and a hydroxy-methoxyphenyl ring, which contribute to its versatile reactivity and applications. Researchers are increasingly interested in this compound due to its structural similarity to bioactive molecules, making it a valuable intermediate in drug discovery and development.

In recent years, the demand for tert-butyl N-2-amino-1-(2-hydroxy-5-methoxyphenyl)ethylcarbamate has grown, particularly in the fields of medicinal chemistry and peptide synthesis. Its CAS No. 2228615-71-0 is frequently searched in academic and industrial databases, reflecting its relevance in cutting-edge research. The compound's hydroxy-methoxyphenyl group, for instance, is a common motif in natural products and pharmaceuticals, often associated with antioxidant and anti-inflammatory properties. This has sparked interest in its potential therapeutic applications, aligning with the current focus on neuroprotective agents and metabolic disorder treatments.

From a synthetic perspective, tert-butyl N-2-amino-1-(2-hydroxy-5-methoxyphenyl)ethylcarbamate serves as a key building block for more complex molecules. Its tert-butyl carbamate (Boc) group is widely used in peptide chemistry to protect amines during multi-step reactions, a technique critical for developing biologics and small-molecule drugs. The compound's stability and solubility profile further enhance its utility in high-throughput screening and combinatorial chemistry, addressing the growing need for efficient drug discovery platforms.

The rise of AI-driven drug design and computational chemistry has also brought attention to compounds like tert-butyl N-2-amino-1-(2-hydroxy-5-methoxyphenyl)ethylcarbamate. Researchers are leveraging machine learning to predict its interactions with biological targets, optimizing its use in structure-activity relationship (SAR) studies. This aligns with trending searches on "carbamate derivatives in drug discovery" and "Boc-protected amino compounds," highlighting the compound's role in modern cheminformatics.

Quality and purity are paramount for CAS No. 2228615-71-0, especially given its applications in GMP-compliant synthesis. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to verify its specifications, ensuring compliance with pharmaceutical standards. This rigorous quality control meets the industry's demand for high-purity intermediates, a topic frequently queried in scientific forums and procurement platforms.

In summary, tert-butyl N-2-amino-1-(2-hydroxy-5-methoxyphenyl)ethylcarbamate (CAS No. 2228615-71-0) is a multifaceted compound with broad relevance in drug development, peptide engineering, and computational biology. Its unique structure and functional groups position it as a critical tool for addressing contemporary challenges in personalized medicine and targeted therapies, making it a subject of ongoing scientific exploration and innovation.

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